Cas no 50802-49-8 (N-(thioxomethylidene)-beta-D-glucopyranosylamine)

N-(thioxomethylidene)-beta-D-glucopyranosylamine structure
50802-49-8 structure
Product Name:N-(thioxomethylidene)-beta-D-glucopyranosylamine
CAS No:50802-49-8
MF:C7H11NO5S
MW:221.230941057205
CID:1569392
PubChem ID:191151
Update Time:2025-04-21

N-(thioxomethylidene)-beta-D-glucopyranosylamine Chemical and Physical Properties

Names and Identifiers

    • N-(thioxomethylidene)-beta-D-glucopyranosylamine
    • beta-D-glucopyranosylamine, N-carbonothioyl-
    • beta-D-Glucopyranosylisothiocyanate
    • N-(Thioxomethylene)-beta-D-glucopyranosylamine
    • SCHEMBL7813202
    • (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-isothiocyanatooxane-3,4,5-triol
    • 50802-49-8
    • DTXSID60965040
    • beta-D-Glucopyranosyl isothiocyanate
    • N-(Sulfanylidenemethylidene)hexopyranosylamine
    • Inchi: 1S/C7H11NO5S/c9-1-3-4(10)5(11)6(12)7(13-3)8-2-14/h3-7,9-12H,1H2/t3-,4-,5+,6-,7-/m1/s1
    • InChI Key: BXFUZKVJSUIZLS-XUUWZHRGSA-N
    • SMILES: S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 221.035793
  • Monoisotopic Mass: 221.035793
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.75
  • Boiling Point: 492.9°C at 760 mmHg
  • Flash Point: 251.9°C
  • Refractive Index: 1.677
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